N-(6-methoxypyridin-3-yl)-N-methylbenzamide

• IUPAC Name: N-(6-methoxypyridin-3-yl)-N-methylbenzamide
• InChI: InChI=1S/C14H14N2O2/c1-16(12-8-9-13(18-2)15-10-12)14(17)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: ATKDASKSGPJQOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CN=C(C=C1)OC)C(=O)C2=CC=CC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

N-(6-methoxypyridin-3-yl)-N-methylbenzamide, also known as MPMB, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. MPMB belongs to the class of benzamide derivatives and has been found to possess unique properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(6-methoxypyridin-3-yl)-N-methylbenzamide is not yet fully understood, but it is believed to involve the modulation of various signaling pathways in the body. N-(6-methoxypyridin-3-yl)-N-methylbenzamide has been found to interact with proteins such as GABA-A receptors and voltage-gated sodium channels, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
N-(6-methoxypyridin-3-yl)-N-methylbenzamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, the reduction of inflammation, and the modulation of neuronal activity. These effects are believed to be mediated by the interaction of N-(6-methoxypyridin-3-yl)-N-methylbenzamide with various proteins and signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-methoxypyridin-3-yl)-N-methylbenzamide in lab experiments is its unique properties, which make it a promising candidate for the development of new drugs and materials. However, one of the limitations of using N-(6-methoxypyridin-3-yl)-N-methylbenzamide is its relatively high cost and the complexity of its synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on N-(6-methoxypyridin-3-yl)-N-methylbenzamide, including the development of new drugs and materials based on its unique properties. Some of the potential applications of N-(6-methoxypyridin-3-yl)-N-methylbenzamide include the treatment of cancer, epilepsy, and other neurological disorders, as well as the development of new materials for use in electronics and other fields. Further research is needed to fully understand the mechanism of action of N-(6-methoxypyridin-3-yl)-N-methylbenzamide and to explore its potential applications in these and other areas.

Synthesis Methods

The synthesis of N-(6-methoxypyridin-3-yl)-N-methylbenzamide involves a multi-step process that starts with the reaction between 3-amino-6-methoxypyridine and 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with methylamine to obtain the final product, N-(6-methoxypyridin-3-yl)-N-methylbenzamide.

Scientific Research Applications

N-(6-methoxypyridin-3-yl)-N-methylbenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(6-methoxypyridin-3-yl)-N-methylbenzamide has been found to exhibit anticancer, anti-inflammatory, and anticonvulsant properties, making it a promising candidate for the development of new drugs.